Cas no 869069-70-5 (N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide)

• Product Name: N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide
• CAS No: 869069-70-5
• MF: C₁₉H₂₀N₂O₃S₂
• MW: 388.503702163696
• CID: 6441774
• Update Time: 2025-05-18

N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide
• N-[2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]-4-phenoxybenzenesulfonamide

• Inchi： 1S/C19H20N2O3S2/c1-14-19(25-15(2)21-14)12-13-20-26(22,23)18-10-8-17(9-11-18)24-16-6-4-3-5-7-16/h3-11,20H,12-13H2,1-2H3
• InChI Key： YOKKZSFYZDLOHF-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C)=NC=2C)(=O)=O)=CC=C(OC2=CC=CC=C2)C=C1

Additional information on N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide

Introduction to N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide (CAS No. 869069-70-5)

N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 869069-70-5, represents a unique blend of structural features that make it a promising candidate for various biological and chemical applications. The presence of a thiazole ring, combined with sulfonamide and phenoxybenzene moieties, endows this molecule with distinct pharmacological properties that are being explored in contemporary research.

The thiazole core is a well-known heterocyclic structure that is prevalent in numerous bioactive molecules. Its stability and ability to engage in hydrogen bonding make it an attractive scaffold for drug design. In particular, the 2,4-dimethyl substitution on the thiazole ring enhances its interactions with biological targets, thereby potentially improving its efficacy. This structural motif has been extensively studied for its role in modulating various biological pathways, including those relevant to inflammation, infection, and cancer.

The sulfonamide group appended to the molecule is another key feature that contributes to its pharmacological potential. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The sulfonamide moiety in N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide not only enhances the molecule's solubility but also facilitates its interaction with enzymes and receptors. This has led to its investigation as a component in the development of novel therapeutic agents.

The phenoxybenzene portion of the compound adds another layer of complexity and functionality. Phenoxybenzenes are often incorporated into drug molecules due to their ability to modulate receptor binding and metabolic stability. The specific positioning of the phenoxy group at the 4-position relative to the benzene ring in this compound suggests potential interactions with certain biological targets that may be relevant in therapeutic contexts.

Recent studies have highlighted the importance of N-heterocyclic compounds in drug discovery. The combination of a thiazole ring with other functional groups such as sulfonamides and phenoxybenzenes has shown promise in developing molecules with enhanced pharmacological properties. For instance, derivatives of thiazole-sulfonamide hybrids have been reported to exhibit significant activity against various disease-causing agents. This has spurred interest in exploring the potential of N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide as a lead compound for further medicinal chemistry investigations.

In addition to its structural complexity, N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide has been studied for its potential synthetic pathways and modifications. Researchers have been exploring various synthetic strategies to optimize the yield and purity of this compound. These efforts include modifications to the substitution patterns on the thiazole ring and the introduction of different sulfonamide derivatives. Such modifications aim to enhance the biological activity and reduce potential side effects.

The pharmacokinetic properties of N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies suggest that this compound exhibits favorable solubility characteristics, which could facilitate its formulation into various pharmaceutical forms. Furthermore, its metabolic stability appears promising for further development into a therapeutic agent.

The role of computational chemistry in drug discovery has also been leveraged to study N-heterocyclic compounds like N-2-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl-4-phenoxybenzene-1-sulfonamide. Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets. These computational approaches have complemented experimental efforts by providing insights into the molecular mechanisms underlying the compound's activity. Such integrative studies are essential for accelerating the development of novel therapeutics.

In conclusion, N-2-(2,4-dimethyl-l,l-thiazol-Syl)ethyI-S-phenoxybenZene-l-sulfonylamide (CAS No.869069-l)-S) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As our understanding of drug design continues to evolve， compounds like this will play an increasingly important role in developing new treatments for various diseases.